N-(2-(diethylamino)ethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C19H24N4OS/c1-4-22(5-2)12-11-20-18(24)17-14(3)23-13-16(21-19(23)25-17)15-9-7-6-8-10-15/h6-10,13H,4-5,11-12H2,1-3H3,(H,20,24)
• InChI Key: FXSICCJRYBATBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=C(N2C=C(N=C2S1)C3=CC=CC=C3)C
• Molecular Formula: C19H24N4OS
• Molecular Weight: 356.5 g/mol

Description

The compound is a derivative of imidazo[2,1-b]thiazole, which is a heterocyclic compound. Thiazoles are known to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The compound contains an imidazo[2,1-b]thiazole core, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The presence of the diethylaminoethyl group suggests it may have basic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific functional groups present. The imidazo[2,1-b]thiazole core may undergo various chemical reactions, including electrophilic substitution at the carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Antibacterial Activity

• The compound has been investigated for its antibacterial properties. .

Ion-Associate Complex Formation

• The compound forms an ion-associate complex with tetraphenylborate. This complex was synthesized through an ion-associate reaction (green chemistry) in deionized water at room temperature. Various physicochemical methods, including infrared spectra, NMR, elemental analysis, and mass spectrometry, were used to characterize the solid complex. .

Electronic Properties and Computational Study

• Researchers have explored the ground state electronic characteristics of the complex using density functional theory (DFT) . Theoretical calculations provided insights into the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) frontier molecular orbitals. .

Structural Analysis

• The most stable structure of the compound was analyzed using Density Functional Theory (DFT) . .

Polymer Applications

• Although not directly related to the compound itself, its structural features could inspire the design of novel pH-sensitive or temperature-responsive polymers . For instance, poly(2-(diethylamino)ethyl methacrylate) (PDEAEMA) is a pH-sensitive polymer, and recent studies have shown that it may also possess temperature responsiveness. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some thiazole derivatives are known to inhibit certain enzymes or receptors, leading to their biological effects.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activities. Some thiazole derivatives are known to have cytotoxic activities.